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Compound of Interest

Compound Name: Rhodium acetate

Cat. No.: B1295764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental molecular properties of

rhodium(II) acetate, a key organometallic complex with significant applications in catalysis and

pharmaceutical development.

Molecular Formula and Weight
Rhodium(II) acetate is most commonly encountered as a stable dimer, featuring a distinctive

paddlewheel structure. This dimeric form is the basis for its catalytic activity. The compound

can exist in both anhydrous and hydrated forms. The quantitative data for these forms are

summarized below.

Compound Form Molecular Formula Molar Mass ( g/mol )

Anhydrous Dimer C₈H₁₂O₈Rh₂[1][2][3][4][5] 441.99[1][2][3][6][7]

Dihydrate Dimer C₈H₁₆O₁₀Rh₂[8] 478.02

The anhydrous form, with the chemical formula Rh₂(OOCCH₃)₄, is the most frequently utilized

in synthetic chemistry.[7][9]

Experimental Protocols
Synthesis of Rhodium(II) Acetate Dimer:
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A common laboratory-scale synthesis involves the heating of hydrated rhodium(III) chloride in

glacial acetic acid.

Procedure:

A suspension of hydrated rhodium(III) chloride in glacial acetic acid is refluxed.

The reflux is continued until the solution turns a deep emerald-green color.

The bulk of the acetic acid is removed by evaporation.

The remaining residue is heated to remove any final traces of acetic acid.

The solid residue is then purified by extraction with a suitable solvent, such as boiling

acetone, followed by crystallization.

Logical Relationships and Structures
The fundamental unit of rhodium(II) acetate dimerizes to form the catalytically active species.

This relationship is depicted in the following diagram.

Rhodium(II) Acetate Monomer
Rh(CH₃COO)₂

Rhodium(II) Acetate Dimer
Rh₂(CH₃COO)₄

Dimerization

Click to download full resolution via product page

Dimerization of Rhodium(II) Acetate Monomer.

The structure of the rhodium(II) acetate dimer consists of two rhodium atoms, each with an

octahedral geometry.[8] These rhodium atoms are bridged by four acetate ligands, forming the

characteristic paddlewheel conformation.[8] A rhodium-rhodium bond exists between the two

metal centers.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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